1-(2-chloro-4-fluorobenzyl)-3,5-bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole

Specification

• CAS No.: 1006352-74-4
• Molecular Formula: C27H26ClFN2
• Molecular Weight: 433.0 g/mol
• IUPAC Name: 1-[(2-chloro-4-fluorophenyl)methyl]-3,5-bis(3,4-dimethylphenyl)-4-methylpyrazole
• Standard InChI: InChI=1S/C27H26ClFN2/c1-16-6-8-21(12-18(16)3)26-20(5)27(22-9-7-17(2)19(4)13-22)31(30-26)15-23-10-11-24(29)14-25(23)28/h6-14H,15H2,1-5H3
• Standard InChI Key: GXBFSGXSNAXGDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C(=NN2CC3=C(C=C(C=C3)F)Cl)C4=CC(=C(C=C4)C)C)C)C

Introduction

1-(2-chloro-4-fluorobenzyl)-3,5-bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole is a complex organic compound featuring a pyrazole ring substituted with various aromatic groups. Its molecular formula is C27H26ClFN2, indicating the presence of a chloro and fluorine atom on a benzyl group, along with two dimethylphenyl substituents and a methyl group on the pyrazole ring. This compound is of interest in medicinal chemistry due to its potential biological activity.

Biological Activity and Applications

Pyrazole derivatives, in general, have shown diverse biological activities, including antioxidant and anticancer properties. While specific biological activity data for 1-(2-chloro-4-fluorobenzyl)-3,5-bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole is limited, its structural features suggest potential applications in medicinal chemistry. Interaction studies involving this compound could focus on its binding affinity to biological targets such as enzymes or receptors, providing insights into its mechanism of action.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(2-chloro-4-fluorobenzyl)-3,5-bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole. These include:

Compound Name	Structure	Notable Features
1-(2-chlorophenyl)-3-methyl-5-(3,4-dimethylphenyl)-1H-pyrazole	Similar pyrazole core	Lacks fluorine but has similar dimethylphenyl groups
1-(2-fluorobenzyl)-3-(3,4-dimethoxyphenyl)-1H-pyrazole	Contains methoxy groups	Instead of methyl groups on the phenyl rings
1-(2-chlorobenzyl)-3-(dimethylphenyl)-1H-pyrazole	Similar core structure	Different substituents

The uniqueness of 1-(2-chloro-4-fluorobenzyl)-3,5-bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole lies in its combination of both chloro and fluorine atoms along with multiple dimethyl substitutions on the phenyl rings, which may enhance its bioactivity compared to others.